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Compound of Interest

Compound Name: H-Val-oet tos

Cat. No.: B15344852

Disclaimer: This document provides a comprehensive overview of the safety data and handling
precautions for L-Valine ethyl ester tosylate (H-Val-OEt tos). As a specific Safety Data Sheet
(SDS) for this compound is not readily available, this guide has been compiled using data for
the closely related compound, L-Valine ethyl ester hydrochloride, as a surrogate. Researchers,
scientists, and drug development professionals should interpret this information with the
understanding that it serves as a guideline and may not precisely reflect the properties of the
tosylate salt.

Understanding the Compound

L-Valine ethyl ester tosylate is an amino acid derivative used in various biochemical
applications, including peptide synthesis. Its safe handling is paramount in a laboratory and
drug development setting to protect personnel and the environment.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data available for L-Valine ethyl ester
hydrochloride, which can be used as a reference for H-Val-OEt tos.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C7H15NO?2 - HCI

Molecular Weight 181.66 g/mol

Appearance White powder

Melting Point ~100- 105 °C

Optical Rotation [a]D20 = + 6.5 + 1° (c=2 in H20)
Storage Temperature 0-8°C

Data sourced from available information for L-Valine ethyl ester hydrochloride.[1][2]

ble 2: Toxicological

Test Result Species
Acute Oral LD50 > 2,000 mg/kg bw Rat (female)[3]
Acute Inhalation LC50 > 5,260 mg/m3 air (4 h) Rat (male/female)[3]

Toxicological data is based on L-Valine, the parent amino acid.

Hazard Identification and First Aid

Based on the data for similar compounds, H-Val-OEt tos is not classified as a hazardous
substance. However, it may cause mechanical irritation to the eyes, skin, and respiratory tract.

[3]
First Aid Measures:
e Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[3]

o Skin Contact: Wash off with plenty of soap and water. Remove contaminated clothing and
wash it before reuse.[3]

o Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding
eyelids open.[3]
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 Ingestion: Rinse mouth with water. Do not induce vomiting.[3]

In all cases of exposure, if symptoms persist, seek medical attention.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure
safety.

e Handling: Handle in a well-ventilated area. Minimize dust generation and accumulation.[3]
Avoid contact with skin, eyes, and clothing.[3] Use personal protective equipment as
required.[3]

o Storage: Keep in the original container, tightly closed in a dry and well-ventilated place.[3]
Store at a recommended temperature of 0-8°C.[1] Keep away from heat and sources of
ignition.[3]

Personal Protective Equipment (PPE)

The following diagram outlines the recommended personal protective equipment when
handling H-Val-OEt tos.

Personal Protective Equipment (PPE) for Handling H-Val-OEt tos

Start Handling Eye Protection: Hand Protection: Body Protection: Resplratory PrOlEClIOnE Procedure
Procedure Safety glasses or goggles Impervious gloves Overalls, safety shoes DR T M 1D STty Complete
! (if inhalation risk exists)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling H-Val-OEt tos.

Spill Response Protocol

In the event of a spill, a structured response is necessary to mitigate any potential hazards.
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Spill of H-Val-OEt tos Occurs

Evacuate unnecessary personnel

l

Ensure adequate ventilation

l

Wear appropriate PPE
(See PPE Diagram)

l

Contain the spill

l

Sweep up and shovel into
suitable containers for disposal

l

Clean the affected area

l

Dispose of waste in accordance
with local regulations

Report the incident

Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill of H-Val-OEt tos.
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Fire Fighting Measures

H-Val-OEt tos is a combustible solid but may not ignite readily.[3]

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), foam, or water spray.

[3]

o Hazardous Combustion Products: Fire may produce irritating and/or toxic gases, including
carbon oxides and nitrogen oxides.[3]

o Firefighter Protection: Wear self-contained breathing apparatus and full protective gear.[4]

Experimental Protocols

Detailed experimental protocols for determining the safety parameters of H-Val-OEt tos are not
explicitly provided in the available documentation. The toxicological data for L-Valine was
determined according to standard OECD guidelines for testing of chemicals. For instance,
acute oral toxicity is typically determined using a method like OECD Test Guideline 420.

Conclusion

While a specific Safety Data Sheet for L-Valine ethyl ester tosylate is not available, the data for
its hydrochloride salt provides a solid foundation for its safe handling. Adherence to the outlined
precautions, including the use of appropriate personal protective equipment and proper
storage, is essential for minimizing risks in a research and development environment. It is
imperative for all personnel to be familiar with these guidelines before working with this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Handling of L-Valine Ethyl Ester
Tosylate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15344852#h-val-oet-tos-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/220698
https://redox.com/wp-content/sds/108.pdf
https://www.fishersci.com/store/msds?partNumber=AC229260100&countryCode=US&language=en
https://www.benchchem.com/product/b15344852#h-val-oet-tos-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15344852#h-val-oet-tos-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15344852#h-val-oet-tos-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15344852#h-val-oet-tos-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15344852?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15344852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

